Cas no 67808-68-8 (2-Thiophenecarboxylic acid, 4-formyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-formyl-, methyl ester
• CAS No: 67808-68-8
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 394096
• PubChem ID: 13156396
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-formyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-formyl-, methyl ester
• methyl 4-formylthiophene-2-carboxylate
• DTXSID80522891
• methyl4-formylthiophene-2-carboxylate
• ANWBBQDQVAXJJX-UHFFFAOYSA-N
• SY211912
• Z1198171054
• AKOS005138143
• MFCD06803381
• BB 0240270
• EN300-300718
• 67808-68-8
• CS-0245176
• Methyl 4-formyl-2-thiophenecarboxylate
• 4-Formyl-thiophene-2-carboxylic acid methyl ester

• MDL： MFCD06803381
• Inchi： 1S/C7H6O3S/c1-10-7(9)6-2-5(3-8)4-11-6/h2-4H,1H3
• InChI Key： ANWBBQDQVAXJJX-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C=C1C(=O)OC

Computed Properties

• Exact Mass: 170.00378
• Monoisotopic Mass: 170.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 292.7±25.0 °C at 760 mmHg
• Flash Point: 130.8±23.2 °C
• PSA: 43.37
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Thiophenecarboxylic acid, 4-formyl-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives